Cas no 239110-15-7 (Fluopicolide)

• Product Name: Fluopicolide
• CAS No: 239110-15-7
• MF: C₁₄H₈Cl₃F₃N₂O
• MW: 383.580330848694
• MDL: MFCD09751509
• CID: 67154
• PubChem ID: 329756059
• Update Time: 2026-05-14

Fluopicolide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)benzamide
• 2,6-Dichloro-N-[[3-chloro-5-(trifluoro-methyl)-2-pyridinyl]methyl]benzamide
• Fluopicolide
• 2,6-dichloro-N-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl]benzamide
• 2,6-dichloro-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]benzamide
• 2,6-dichloro-N-[3-chloro-5-(trifluoromethyl)-2-pyridylmethyl]benzamide
• 2,6-dichloro-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}benzamide
• Fluopicolide [ISO]
• UNII-6TRO75M67P

• MDL： MFCD09751509
• Inchi： 1S/C14H8Cl3F3N2O/c15-8-2-1-3-9(16)12(8)13(23)22-6-11-10(17)4-7(5-21-11)14(18,19)20/h1-5H,6H2,(H,22,23)
• InChI Key： GBOYJIHYACSLGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(Cl)=C1C(NCC2=C(Cl)C=C(C(F)(F)F)C=N2)=O

Computed Properties

• Exact Mass: 381.96500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.4

Experimental Properties

• Melting Point: 150 ºC
• PSA: 41.99000
• LogP: 5.38150

Fluopicolide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Fluopicolide

Fluopicolide (CAS No. 239110-15-7): A Comprehensive Guide to Its Properties and Applications

Fluopicolide (CAS No. 239110-15-7) is a modern fungicide widely recognized for its efficacy in protecting crops from oomycete pathogens. As agricultural practices evolve to meet global food demands, Fluopicolide has emerged as a key player in integrated pest management (IPM) systems. Its unique mode of action targets the cytoskeleton of pathogens, disrupting their growth and reproduction. This mechanism makes it highly effective against diseases like late blight and downy mildew, which are major concerns for farmers worldwide.

The chemical structure of Fluopicolide (CAS No. 239110-15-7) features a pyridinylmethyl-benzamide backbone, contributing to its systemic and protective properties. Unlike traditional fungicides, Fluopicolide exhibits low toxicity to non-target organisms, aligning with the growing demand for sustainable agriculture solutions. Recent studies highlight its compatibility with biological control agents, making it a preferred choice for organic farming enthusiasts and conventional growers alike.

One of the most searched questions about Fluopicolide is its environmental impact. Research indicates that it degrades rapidly in soil and water, minimizing residual effects. This characteristic addresses rising consumer concerns about pesticide residues in food and water sources. Additionally, its low application rates reduce the risk of resistance development, a hot topic in modern agronomy forums.

In terms of crop protection, Fluopicolide (CAS No. 239110-15-7) shows exceptional performance in vineyards, potato fields, and vegetable crops. Its rainfastness—a frequently searched term among growers—ensures efficacy even under adverse weather conditions. The compound’s ability to inhibit zoospore motility has sparked interest in its potential for seed treatment applications, another trending topic in agricultural research.

The formulation versatility of Fluopicolide allows for various delivery methods, including foliar sprays and soil drenches. Regulatory agencies like the EPA and EFSA have approved its use with strict guidelines, reflecting its safety profile when used as directed. As discussions about climate-resilient crops gain traction, Fluopicolide’s role in safeguarding yield stability becomes increasingly relevant.

Emerging trends in precision agriculture have led to innovations in Fluopicolide application technologies. Drones equipped with spectral sensors can now detect early disease symptoms and target sprays precisely, reducing overall chemical usage. This synergy between agrochemicals and digital farming tools exemplifies how Fluopicolide (CAS No. 239110-15-7) fits into the future of smart farming.

For researchers investigating mode of action specifics, Fluopicolide’s interference with tubulin polymerization offers a fascinating study model. Recent publications explore its potential synergies with plant defense inducers, a cutting-edge approach to disease management. These advancements position Fluopicolide as more than just a fungicide—it’s a tool for advancing plant health science.

Market analyses reveal growing demand for Fluopicolide-based products in developing regions battling food security challenges. Its cost-effectiveness compared to biological alternatives makes it accessible to smallholder farmers, addressing the UN’s Sustainable Development Goals (SDGs). As consumers increasingly prioritize food safety, transparent labeling of Fluopicolide treatments meets retailer and consumer expectations alike.

Looking ahead, the development of Fluopicolide (CAS No. 239110-15-7) resistance management strategies remains crucial. Extension services worldwide emphasize rotation programs combining Fluopicolide with fungicides of different FRAC codes—a best practice frequently discussed in farmer education materials. This proactive approach ensures the compound’s longevity in crop protection portfolios.